Nervonic acid methyl ester Nervonic acid methyl ester Methyl cis-15-tetracosenoate is a fatty acid methyl ester.
Brand Name: Vulcanchem
CAS No.: 2733-88-2
VCID: VC21069219
InChI: InChI=1S/C25H48O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27-2/h10-11H,3-9,12-24H2,1-2H3/b11-10-
SMILES: CCCCCCCCC=CCCCCCCCCCCCCCC(=O)OC
Molecular Formula: C25H48O2
Molecular Weight: 380.6 g/mol

Nervonic acid methyl ester

CAS No.: 2733-88-2

Cat. No.: VC21069219

Molecular Formula: C25H48O2

Molecular Weight: 380.6 g/mol

* For research use only. Not for human or veterinary use.

Nervonic acid methyl ester - 2733-88-2

Specification

Description Methyl cis-15-tetracosenoate is a fatty acid methyl ester.
CAS No. 2733-88-2
Molecular Formula C25H48O2
Molecular Weight 380.6 g/mol
IUPAC Name methyl (Z)-tetracos-15-enoate
Standard InChI InChI=1S/C25H48O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27-2/h10-11H,3-9,12-24H2,1-2H3/b11-10-
Standard InChI Key AINIZSBLAFHZCP-KHPPLWFESA-N
Isomeric SMILES CCCCCCCC/C=C\CCCCCCCCCCCCCC(=O)OC
SMILES CCCCCCCCC=CCCCCCCCCCCCCCC(=O)OC
Canonical SMILES CCCCCCCCC=CCCCCCCCCCCCCCC(=O)OC
Appearance Unit:100 mgSolvent:nonePurity:99%Physical liquid

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